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Compound of Interest

Compound Name: Bromomethyl methyl ether

Cat. No.: B1266047 Get Quote

This guide provides essential information for the safe handling and disposal of waste

containing Bromomethyl methyl ether (BMME). Adherence to these protocols is critical due to

the hazardous nature of this chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Bromomethyl methyl ether (BMME)?

A1: BMME is a hazardous chemical with multiple risks. It is a flammable liquid and vapor,

harmful if swallowed, inhaled, or in contact with skin.[1][2] It causes severe skin and eye

irritation and may cause respiratory irritation.[1] Critically, BMME is a suspected carcinogen and

a lachrymator (a substance that causes tearing).[2][3][4]

Q2: What personal protective equipment (PPE) is mandatory when handling BMME waste?

A2: A comprehensive PPE strategy is essential.[5] Always wear chemical-resistant gloves (e.g.,

butyl rubber), chemical safety goggles or a face shield, and a lab coat or protective clothing to

prevent skin exposure.[1][6] Work should be conducted in a chemical fume hood. If there is a

risk of exceeding exposure limits or if irritation occurs, a NIOSH/MSHA-approved respirator is

required.[1]

Q3: How should I store BMME waste before disposal?
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A3: BMME waste must be stored in a tightly closed, properly labeled container.[4] The

container should be kept in a refrigerated (2-8°C), dry, and well-ventilated area, separate from

incompatible materials.[7][8][9] Store away from heat, sparks, open flames, and other sources

of ignition.[4]

Q4: What materials are incompatible with BMME?

A4: BMME is incompatible with strong oxidizing agents, strong acids, and strong bases.[1][10]

It is also sensitive to moisture and can decompose in water.[1][7] Do not mix BMME waste with

these substances.

Q5: Can I dispose of small amounts of BMME waste down the drain?

A5: No. Under no circumstances should BMME or its waste be disposed of down the drain. It is

harmful to the environment and can create hazardous conditions in the plumbing system.[4][11]

All BMME waste must be collected and disposed of as hazardous waste through an approved

waste disposal plant.[1][12]

Troubleshooting Guide
Issue 1: A small amount of BMME solution has spilled inside the chemical fume hood.

Solution:

Ensure your PPE is correctly worn.

Control all sources of ignition and use only non-sparking tools.[8]

Contain the spill by covering it with an inert absorbent material such as vermiculite, sand,

or commercial sorbent pads.[1][13]

Carefully collect the absorbed material using spark-proof tools and place it into a

designated, labeled, and sealed container for hazardous waste.[14]

Decontaminate the spill area with a mild detergent and water, and collect the cleaning

materials as hazardous waste.[14]
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Report the spill to your laboratory supervisor or Environmental Health & Safety (EHS)

department.[14]

Issue 2: My skin has come into contact with BMME waste.

Solution:

Immediately remove all contaminated clothing while under a safety shower.[14]

Flush the affected skin area with copious amounts of lukewarm water for at least 15

minutes.[1][14]

Wash the area with mild soap and water.

Seek immediate medical attention. Inform medical personnel of the chemical identity

(Bromomethyl methyl ether).[1]

Contaminated clothing must be decontaminated before reuse or disposed of as hazardous

waste.[14]

Issue 3: I feel eye irritation while working with BMME waste.

Solution:

Move away from the source of exposure immediately.

Proceed to the nearest emergency eyewash station and flush your eyes with water for at

least 15 minutes, keeping your eyelids open.[1][15]

Remove contact lenses if present and easy to do.[5]

Seek immediate medical attention.[1]

Data Presentation: Chemical and Physical
Properties
The following table summarizes key quantitative data for Bromomethyl methyl ether.
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Property Value Citation(s)

Molecular Formula C₂H₅BrO [7][9]

Molecular Weight 124.96 g/mol [2][7]

Appearance Colorless to light yellow liquid [3][7]

Boiling Point 87 °C (lit.) [3][7]

Density 1.531 g/mL at 25 °C (lit.) [3][7]

Flash Point 26 °C / 78.8 °F [1]

Storage Temperature 2-8°C (Refrigerated) [7][9]

Solubility in Water
Sparingly soluble;

decomposes in water
[3][7]

Vapor Pressure 72.9 mmHg at 25°C [7]

Experimental Protocol: Safe Collection and
Containment of BMME Waste
This protocol details the procedure for safely collecting and storing liquid and solid waste

contaminated with Bromomethyl methyl ether for subsequent disposal by a certified

hazardous waste management service.

1. Objective: To safely collect and contain all forms of BMME waste generated during

experimental procedures, minimizing exposure and environmental release.

2. Materials:

Designated hazardous waste container (chemically compatible, e.g., glass or Teflon-lined

cap bottle for liquids; polyethylene pail for solids).

Inert absorbent material (vermiculite, sand).

Hazardous waste labels.
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Log sheet for waste container contents.

Secondary containment bin.

Required PPE (chemical-resistant gloves, safety goggles, lab coat, respirator if needed).

3. Procedure:

Step 1: Designate a Waste Collection Area:

All waste collection must occur inside a certified chemical fume hood.

Step 2: Segregate Waste Streams:

Do not mix BMME waste with other waste streams, especially incompatible materials like

acids, bases, or oxidizers.[1][16] BMME waste is a halogenated organic waste.[17][18]

Step 3: Collecting Liquid BMME Waste:

Carefully pour liquid waste containing BMME into the designated liquid hazardous waste

container using a funnel.

Avoid splashing. Do not fill the container beyond 90% capacity to allow for vapor

expansion.[17]

Securely close the container lid.

Step 4: Collecting Solid BMME Waste:

Place contaminated solid waste (e.g., used silica gel, contaminated filter paper, gloves,

absorbent pads) into the designated solid hazardous waste container.

Ensure no sharp objects puncture the container or liner.

Securely close the container.

Step 5: Labeling and Documentation:

Immediately label the waste container with a completed hazardous waste tag.
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The label must include: "Hazardous Waste," "Bromomethyl methyl ether," and other

components if it's a mixture. Clearly indicate the hazards (Flammable, Toxic, Carcinogen).

Maintain a log sheet for the container, recording the date and amount of waste added.[16]

Step 6: Temporary Storage:

Wipe the exterior of the sealed waste container to ensure it is free of contamination.

Place the container in a labeled secondary containment bin.

Transfer the container to the designated refrigerated (2-8°C) and ventilated hazardous

waste storage area.

Step 7: Arrange for Disposal:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

pickup for the hazardous waste. Follow all institutional and local regulations for disposal.

[4][12]

Mandatory Visualization
This diagram outlines the decision-making workflow for handling and disposing of

Bromomethyl methyl ether waste.
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BMME Waste Generated

Is it a spill?
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Large Spill Procedure:
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Yes

Small Spill Procedure:
1. Wear Full PPE

2. Use Absorbent Material
3. Collect in Sealed Container

No

Arrange Pickup by
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Label Container Correctly:
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'Bromomethyl methyl ether'
List Hazards
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of BMME waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266047#safe-disposal-of-bromomethyl-methyl-
ether-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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